Cas no 5457-00-1 ( )

• Product Name: &nbsp
• CAS No: 5457-00-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 942005
• PubChem ID: 228437
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyloxolane-2,4-dione
• 2-tert-Butyl-4-hydroxy-acetessigsaeure-lacton
• 2-tert-butyl-4-hydroxy-acetoacetic acid-lactone
• 3-tert-butyl-2,4(3H,5H)-furandione
• 3-tert-butylfuran-2,4(3h,5h)-dione
• AC1L5G86
• AC1Q6EU0
• AG-K-83426
• AR-1F5256
• CTK1H3776
• NSC21372
• SureCN5924311
• 5457-00-1
• SCHEMBL5924311
• DTXSID40281351
• NSC-21372
•  

• Inchi： 1S/C8H12O3/c1-8(2,3)6-5(9)4-11-7(6)10/h6H,4H2,1-3H3
• InChI Key： VXGHAZXYNYEMAQ-UHFFFAOYSA-N
• SMILES： O1CC(C(C1=O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.123
• Boiling Point: 288.7°C at 760 mmHg
• Flash Point: 127°C
• Refractive Index: 1.466
• PSA: 43.37
• LogP: 0.77460